molecular formula C14H17NO3 B7841533 ethyl (E)-2-benzoyl-3-(methylamino)but-2-enoate

ethyl (E)-2-benzoyl-3-(methylamino)but-2-enoate

Cat. No.: B7841533
M. Wt: 247.29 g/mol
InChI Key: IBIHXWUTZPVTLH-ZRDIBKRKSA-N
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Description

ethyl (E)-2-benzoyl-3-(methylamino)but-2-enoate is a chemical compound registered in the PubChem database. It is known for its unique chemical structure and properties, which make it a subject of interest in various scientific research fields.

Preparation Methods

The preparation of ethyl (E)-2-benzoyl-3-(methylamino)but-2-enoate involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and other reagents . Industrial production methods may vary, but they generally follow similar principles to ensure high yield and purity.

Chemical Reactions Analysis

ethyl (E)-2-benzoyl-3-(methylamino)but-2-enoate undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

ethyl (E)-2-benzoyl-3-(methylamino)but-2-enoate has a wide range of scientific research applications, including:

Mechanism of Action

The mechanism of action of ethyl (E)-2-benzoyl-3-(methylamino)but-2-enoate involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application .

Comparison with Similar Compounds

ethyl (E)-2-benzoyl-3-(methylamino)but-2-enoate can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar chemical structures or properties. For example, compounds with similar indole derivatives or halogenated hydrocarbons may exhibit comparable reactivity and applications .

Conclusion

This compound is a versatile compound with significant potential in various scientific research fields Its unique chemical structure and properties make it a valuable subject of study in chemistry, biology, medicine, and industry

Properties

IUPAC Name

ethyl (E)-2-benzoyl-3-(methylamino)but-2-enoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17NO3/c1-4-18-14(17)12(10(2)15-3)13(16)11-8-6-5-7-9-11/h5-9,15H,4H2,1-3H3/b12-10+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IBIHXWUTZPVTLH-ZRDIBKRKSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(=C(C)NC)C(=O)C1=CC=CC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)/C(=C(\C)/NC)/C(=O)C1=CC=CC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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